Cas no 83558-89-8 (3-(4-Bromophenyl)-2-methyl-1-propene)

• Product Name: 3-(4-Bromophenyl)-2-methyl-1-propene
• CAS No: 83558-89-8
• MF: C₁₀H₁₁Br
• MW: 211.098342180252
• MDL: MFCD00671879
• CID: 875916
• PubChem ID: 21186323
• Update Time: 2025-04-19

3-(4-Bromophenyl)-2-methyl-1-propene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(2-methylprop-2-enyl)benzene
• 3-(4-Bromophenyl)-2-methyl-1-propene
• 3-(4-Bromophenyl)-2-methylprop-1-ene
• 4-(2-Methylprop-2-en-1-yl)bromobenzene
• 1-Brom-4-methallyl-benzol
• 1-bromo-4-methallyl-benzene
• 3-<4-Brom-phenyl>-isobuten-(1)
• 4-(2-Methallyl)-brombenzol
• MFCD00671879
• 1-bromo-4-(2-methylprop-2-en-1-yl)benzene
• DTXSID70611203
• SCHEMBL7362941
• AKOS016016685
• 83558-89-8

• MDL： MFCD00671879
• Inchi： 1S/C10H11Br/c1-8(2)7-9-3-5-10(11)6-4-9/h3-6H,1,7H2,2H3
• InChI Key： CBRHBWNMEJRMAY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(=C)C

Computed Properties

• Exact Mass: 210.00400
• Monoisotopic Mass: 210.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.56770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes